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Compound of Interest

Compound Name: 15-lodopentadecanoic acid

Cat. No.: B15277949

An Important Note on Nomenclature: The compound "15-lodopentadecanoic acid" is not
extensively documented in scientific literature. This guide will focus on the well-researched and
structurally similar analog, 15-(p-iodophenyl)pentadecanoic acid (IPPA). This fatty acid analog,
particularly in its radioiodinated forms, has significant applications in medical imaging and
metabolic research.

This technical guide provides a comprehensive overview of 15-(p-iodophenyl)pentadecanoic
acid (IPPA), tailored for researchers, scientists, and professionals in drug development. The
document details its chemical properties, synthesis, applications in myocardial imaging,
metabolic pathways, and relevant experimental protocols.

Core Properties of 15-(p-iodophenyl)pentadecanoic acid

The fundamental chemical and physical properties of IPPA are summarized below, providing a
foundational understanding of this compound.

Property Value

CAS Number 80479-93-2[1][2]
Molecular Weight 444.39 g/mol
Chemical Formula C21H33102
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Myocardial Imaging with Radioiodinated IPPA

Radioiodinated analogs of fatty acids are pivotal tools for the non-invasive study of myocardial
metabolism.[3] Terminally iodinated long-chain fatty acids have been utilized both
experimentally and clinically as agents for myocardial imaging.[4] 15-(p-
[*23l]iodophenyl)pentadecanoic acid ([*231]IPPA) is a key radiopharmaceutical in this class,
employed to trace the metabolic pathways of fatty acids in the heart.[5]

The utility of these tracers is underscored by the fact that fatty acids are the primary energy
source for the myocardium.[3] Alterations in fatty acid metabolism can serve as a biomarker for
ischemia and myocardial damage.[3] Consequently, imaging with radiolabeled long-chain fatty
acid analogs is a valuable method for the early detection of heart conditions such as unstable
angina and severe ischemia.[3]

Studies in rats have demonstrated a high cardiac uptake of IPPA, with 4.4% of the injected
dose per gram observed just two minutes post-injection.[5] This is followed by a swift, two-
component clearance from the tissue.[5] The kinetics of labeled hydrophilic catabolites suggest
a rapid oxidation of IPPA and subsequent washout from the heart muscle.[5]

Synthesis of Radioiodinated Fatty Acids

The synthesis of radioiodinated omega-iodo fatty acids is a critical process for their application
in myocardial imaging. While specific details for the synthesis of non-radioactive 15-
lodopentadecanoic acid are not readily available, the methodologies for creating similar
radioiodinated compounds for research are established. Generally, these syntheses involve the
introduction of a radioisotope of iodine (such as 23| or 131]) onto the terminal phenyl group of the
fatty acid precursor.

A related compound, 15-(p-[*%l]liodophenyl)-3(R,S)-methylpentadecanoic acid, is synthesized
via the decomposition of a 3,3-(1,5-pentanedyl)triazene precursor. This highlights a potential
synthetic route for similar radioiodinated fatty acid analogs.

Experimental Protocols
Animal Studies in Myocardial Imaging
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The evaluation of radioiodinated fatty acids like IPPA often involves biodistribution studies in
animal models, such as rats and canines.

Objective: To determine the uptake, oxidation, and lipid distribution of the radioiodinated fatty
acid in the myocardium.

Methodology:
« Animal Model: Male rats or canines are typically used.

o Tracer Administration: The radioiodinated fatty acid (e.g., [*231]IPPA) is administered via
intravenous injection.

o Sample Collection: At various time points post-injection (e.g., 2 minutes to over an hour),
myocardial biopsy specimens and arterial blood samples are collected.[5]

o Tissue Analysis: The heart, lung, liver, kidneys, spleen, and skeletal muscle are excised for
analysis.[5]

 Lipid Extraction and Chromatography: The distribution of the labeled compound within
cardiac lipids is analyzed. This can be achieved through techniques like thin-layer
chromatography to separate different lipid fractions.

o Quantification: The radioactivity in different tissues and lipid fractions is measured to
determine the uptake, clearance rate, and metabolic fate of the tracer.

Metabolic Pathway of 15-(p-
iodophenyl)pentadecanoic acid

The metabolism of IPPA in the heart muscle is believed to follow the general pathways of fatty
acid metabolism, primarily through beta-oxidation. However, the terminal iodophenyl group
introduces modifications to this process. The investigation into the metabolic fate of IPPA in rat
hearts has revealed that the process does not simply terminate at 4-iodobenzoic acid.

Below is a diagram illustrating the key steps in the metabolic pathway of IPPA within the
myocardium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to 15-(p-
iodophenyl)pentadecanoic acid (IPPA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15277949#15-iodopentadecanoic-acid-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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